
Differentiating Magmatic from Metamorphic
Schorl: A Geochemical Signature Comparison

Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Schorl tourmaline

CAS No.: 12424-45-2

Cat. No.: B12670217

Get Quote

For researchers, scientists, and professionals in geochemistry and petrology, distinguishing the

origin of schorl, a common black tourmaline, is crucial for understanding the geological history

of rocks. This guide provides a detailed comparison of the geochemical signatures that

differentiate schorl formed in magmatic versus metamorphic environments, supported by

experimental data and protocols.

Schorl, a sodium-iron rich tourmaline, is stable across a wide range of pressure and

temperature conditions, making it a resilient recorder of its formation environment.[1] Its

chemical composition, particularly trace element and isotopic signatures, can therefore serve

as a powerful petrogenetic indicator.[2][3] This guide synthesizes key geochemical

discriminators to aid in determining a schorl sample's origin.

Comparative Geochemical Data
The following tables summarize the key quantitative differences in the geochemical

composition of magmatic and metamorphic schorl. These distinctions are based on analyses of

major elements, trace elements, and boron isotopes.
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Table 1: Major Element Compositional Differences

Geochemical
Parameter

Magmatic Schorl
Metamorphic
Schorl

Key Distinctions

Fe/(Fe+Mg) Ratio Typically high[1] Generally lower

Magmatic schorl is

often richer in iron

relative to

magnesium.

Y-site Al Content High Low to absent

Magmatic tourmaline

tends to have higher

aluminum content in

the Y-site of its crystal

structure.[4]

Ca Content Variable, can be low Generally higher

Metamorphic schorl,

particularly from

metapelites, can show

enrichment in calcium.

[5]

Na Content Generally high Variable

While schorl is a

sodium-rich

tourmaline, variations

in Na can be observed

between different

origins.
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Trace Element

Magmatic Schorl
(especially from
granites and
pegmatites)

Metamorphic
Schorl (especially
from metapelites)

Key Distinctions

Li Often high[6] Generally low

Lithium is a key

indicator, often

enriched in pegmatitic

(magmatic)

environments.

Pb Can be high[6] Generally low

Lead content can be

elevated in some

magmatic settings.

Mn Variable Can be high[6]

Manganese

enrichment is a

potential characteristic

of metamorphic

schorl.

Zn Variable Can be high[6]

Zinc is another trace

element that may be

concentrated in

metamorphic

tourmaline.

Sr

Variable, can be high

in some magmatic

systems[6]

Generally low

Strontium

concentrations can

vary, but may be

higher in certain

magmatic contexts.

Y Variable Generally low[6]

Yttrium content tends

to be lower in

metamorphic schorl.
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Ba Variable Generally low[6]

Barium concentrations

are often low in

metamorphic

tourmaline.

Sn

Can be high in

granite-related

systems[6]

Generally low

Tin is a characteristic

trace element in

tourmaline from tin-

bearing granites.

Ga Can be enriched[7] Generally lower

Gallium can be

another indicator for

magmatic origins.

Table 3: Boron Isotope Signatures

Isotopic Parameter
Magmatic Schorl
(S-type granites)

Metamorphic
Schorl

Key Distinctions

δ¹¹B (‰)

Predominantly

negative (e.g., -8‰ to

-20‰)[1]

Variable, can be

positive in rocks with

marine protoliths

The boron isotopic

composition is a

powerful tracer of the

boron source. S-type

granites, derived from

the melting of

sedimentary rocks,

often impart a distinct

negative δ¹¹B

signature to their

associated

tourmalines.[8]

Experimental Protocols
The data presented in this guide are typically acquired through the following analytical

techniques:
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Sample Preparation: Tourmaline grains are separated from the host rock, mounted in epoxy,

and polished to a fine, flat surface for in-situ analysis. Petrographic analysis using polarized

light microscopy is first conducted to observe textural features like zoning.[1]

Major Element Analysis:

Method: Electron Probe Microanalysis (EPMA).

Procedure: A focused beam of electrons is used to excite the sample, causing the

emission of characteristic X-rays. The wavelengths and intensities of these X-rays are

measured to determine the concentrations of major and minor elements. This technique

provides high spatial resolution, allowing for the analysis of compositional zoning within

individual crystals.

Trace Element and Boron Isotope Analysis:

Method: Laser Ablation-Inductively Coupled Plasma-Mass Spectrometry (LA-ICP-MS).

Procedure: A high-energy laser is used to ablate a small amount of material from the

surface of the tourmaline. The ablated material is then transported by a carrier gas into an

inductively coupled plasma, where it is ionized. The ions are then passed into a mass

spectrometer, which separates them based on their mass-to-charge ratio. This allows for

the precise measurement of a wide range of trace elements and boron isotopes.

Visualization of the Differentiation Workflow
The following diagram illustrates the logical workflow for differentiating between magmatic and

metamorphic schorl based on their geochemical signatures.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.mdpi.com/2075-163X/15/3/316
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12670217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Differentiating Magmatic vs. Metamorphic Schorl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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